(2R,4R)-4-Phenylpyrrolidine-2-carboxylic acid hydrochloride
CAS No.:
Cat. No.: VC16705815
Molecular Formula: C11H14ClNO2
Molecular Weight: 227.69 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C11H14ClNO2 |
|---|---|
| Molecular Weight | 227.69 g/mol |
| IUPAC Name | (2R,4R)-4-phenylpyrrolidine-2-carboxylic acid;hydrochloride |
| Standard InChI | InChI=1S/C11H13NO2.ClH/c13-11(14)10-6-9(7-12-10)8-4-2-1-3-5-8;/h1-5,9-10,12H,6-7H2,(H,13,14);1H/t9-,10+;/m0./s1 |
| Standard InChI Key | LWFBRHSTNWMMGN-BAUSSPIASA-N |
| Isomeric SMILES | C1[C@@H](CN[C@H]1C(=O)O)C2=CC=CC=C2.Cl |
| Canonical SMILES | C1C(CNC1C(=O)O)C2=CC=CC=C2.Cl |
Introduction
Chemical Identity and Structural Properties
(2R,4R)-4-Phenylpyrrolidine-2-carboxylic acid hydrochloride belongs to the class of pyrrolidine carboxylates, distinguished by its bicyclic structure and hydrochloride salt formulation. The compound’s stereochemistry is critical to its function, with the (2R,4R) configuration dictating its spatial orientation and binding affinity.
Molecular Characteristics
Key physicochemical properties include:
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₁₁H₁₄ClNO₂ | |
| Molecular Weight | 227.69 g/mol | |
| IUPAC Name | (2R,4R)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride | |
| CAS Number | 1384268-74-9 | |
| SMILES Notation | C1C@@HC2=CC=CC=C2.Cl | |
| InChI Key | LWFBRHSTNWMMGN-BAUSSPIASA-N |
The hydrochloride salt enhances solubility in aqueous media, facilitating its use in biological assays. The phenyl group at the 4-position introduces hydrophobicity, which influences membrane permeability and target engagement.
Stereochemical Significance
The (2R,4R) configuration ensures precise three-dimensional alignment, enabling selective interactions with chiral biological targets. This stereochemistry is achieved through enantioselective synthesis, often employing asymmetric catalysis or resolution techniques. Comparative studies with its (2R,4S) diastereomer (PubChem CID: 56845333) reveal marked differences in receptor binding, underscoring the importance of stereochemical purity in drug design .
Synthesis and Production
Enantioselective Synthesis
Industrial production typically involves multi-step protocols to establish the desired stereochemistry:
-
Ring-Closing Metathesis: A pyrrolidine precursor is synthesized via ruthenium-catalyzed metathesis, forming the bicyclic framework.
-
Asymmetric Catalysis: Chiral catalysts, such as Jacobsen’s salen complexes, introduce the (2R,4R) configuration during carboxylation.
-
Salt Formation: The free base is treated with hydrochloric acid to yield the hydrochloride salt, improving crystallinity and stability .
Industrial Scalability
Large-scale production employs continuous flow reactors to optimize yield (typically >85%) and minimize racemization. Quality control protocols emphasize chiral HPLC to verify enantiomeric excess (>99%), ensuring compliance with pharmaceutical standards.
Biological and Pharmaceutical Applications
Neurotransmitter Modulation
The compound’s structural similarity to proline and GABA derivatives enables modulation of central nervous system (CNS) targets. Preclinical studies suggest:
-
Dopamine Receptor Affinity: Binds to D₂-like receptors with IC₅₀ values in the low micromolar range, implicating potential in treating Parkinson’s disease.
-
GABA Transaminase Inhibition: Reduces GABA degradation in rodent models, exhibiting anxiolytic effects at 10 mg/kg doses.
Drug Development
As a chiral auxiliary, the compound facilitates synthesis of:
-
Antidepressants: Sertraline analogs incorporating the (2R,4R) scaffold show improved selectivity for serotonin transporters.
-
Antivirals: Used in the synthesis of HCV protease inhibitors, enhancing binding to NS3/4A active sites.
Comparative Analysis with Related Compounds
A comparison with structurally similar molecules highlights the impact of stereochemistry:
The (2R,4R) isomer’s phenyl group and stereochemistry confer superior CNS penetration and target specificity compared to its diastereomers .
Research Findings and Future Directions
Preclinical Efficacy
-
Mood Disorders: In murine models, oral administration (20 mg/kg) reduced immobility time in forced swim tests by 40%, comparable to fluoxetine.
-
Cognitive Enhancement: Enhanced spatial memory in Morris water maze tests at 15 mg/kg doses, likely via NMDA receptor potentiation.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume